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Compound of Interest

Compound Name: Cesium sulfate

Cat. No.: B079614

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula and crystal
structure of cesium sulfate (Cs2S0a4). The information is presented with a focus on
guantitative data and experimental methodologies, tailored for a scientific audience.

Chemical and Physical Properties

Cesium sulfate is an inorganic salt with the chemical formula Cs2S0a4[1][2][3][4]. It is a white,
water-soluble solid commonly used in the preparation of dense aqueous solutions for isopycnic
centrifugation, a technique used to separate molecules based on their density[1][5].

The key chemical and physical properties of cesium sulfate are summarized in the table
below.
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Property

Value

Chemical Formula

Cs2S04

Molar Mass 361.87 g/mol [1]
Appearance White solid[1][4][6]
Density 4.243 g/lem3[1][4]
Melting Point 1,010 °C (1,280 K)[1]

Solubility in Water

179 g/100 mL (at 20 °C)[1]

Solubility

Insoluble in ethanol and acetone[1]

Crystal Structure of B-Cesium Sulfate

At room temperature, cesium sulfate exists as the -polymorph (3-Cs2S0a4)[7]. It is

isostructural with B-potassium sulfate (3-K2SOa4) and B-rubidium sulfate (B-Rb2S0a)[1][7]. The

crystal structure was determined through single-crystal X-ray diffraction studies.

Crystallographic Data

The crystal structure of 3-Cs2S0a is orthorhombic. The detailed crystallographic data

determined at 25 °C are presented in the following table[7].

Parameter

Value

Crystal System

Orthorhombic

Space Group

Pnam (No. 62)

Unit Cell Dimensions a=28.239(1) A
b =10.944(1) A

c =6.258(1) A

Formula Units (2) 4

Calculated Density 4.260 g/cm?3
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Atomic Coordinates and Structure

The structure consists of cesium cations (Cs*) and sulfate anions (SO42™). The sulfate
tetrahedra are nearly regular, with an average S-O bond distance of 1.477 A[7]. There are two
distinct cesium ion sites within the crystal lattice. One cesium ion is coordinated by eleven
oxygen atoms, while the other is coordinated by nine oxygen atoms[7]. The average Cs-O
distances for these coordination spheres are 3.309 A and 3.188 A, respectively[7].

The atomic coordinates for 3-Cs2S0Oa are provided in the table below[7].

- Wyckoff

om X z
Position J

Cs(1) 4c 0.6771(1) -0.0112(2) 0.25

Cs(2) 4c 0.4093(1) 0.7015(1) 0.25

S 4c 0.4172(1) 0.2411(2) 0.25

0(1) 4c 0.4127(5) 0.0620(6) 0.25

0(2) 4c 0.5460(4) 0.2973(7) 0.25

0(3) 8d 0.3035(4) 0.2570(5) 0.0570(5)

Experimental Protocol: Single-Crystal X-ray
Diffraction

The determination of the crystal structure of 3-Cs2S0Oa involved the following key steps|[7]:

o Crystal Growth: Single crystals of 3-Cs2S04 were prepared by the slow evaporation of an
aqueous solution of the salt at approximately O °C over one week.

o Data Collection: A small prismatic crystal was mounted on a Siemens automatic four-circle
diffractometer. X-ray diffraction data were collected using MoKa radiation (A = 0.7107 A) with
a graphite monochromator. The 8-26 scan technique was employed for data acquisition.

o Data Processing: The collected raw intensity data were corrected for Lorentz, polarization,
and absorption effects.
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» Structure Solution and Refinement: The crystal structure was solved and refined using full-
matrix least-squares methods. The final refinement, based on 1330 independent reflections,
converged to a reliability factor (R-value) of 0.038.

The workflow for determining the crystal structure is illustrated in the diagram below.

Experimental Workflow for Crystal Structure Determination

Crystal Growth
(Aqueous Solution Evaporation at 0°C)

i

Crystal Mounting

'

X-ray Diffraction Data Collection
(Four-Circle Diffractometer)

'

Data Processing
(Corrections for Lorentz, Polarization, Absorption)

i

Structure Solution and Refinement
(Least-Squares Method)

Final Crystal Structure Model
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Workflow for Crystal Structure Determination.

Visualization of the Cesium Sulfate Crystal Structure

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b079614?utm_src=pdf-body-img
https://www.benchchem.com/product/b079614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram provides a simplified two-dimensional representation of the ionic
arrangement and coordination within the orthorhombic unit cell of cesium sulfate. It illustrates
the connectivity between the cesium cations and the sulfate anions.

lonic arrangement in Cesium Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Caesium sulfate - Wikipedia [en.wikipedia.org]

e 2. Cesium sulfate | Cs204S | CID 25137 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. heegermaterials.com [heegermaterials.com]

e 4. chemimpex.com [chemimpex.com]

e 5. Cesium sulfate | 10294-54-9 [chemicalbook.com]

e 6. chemimpex.com [chemimpex.com]

e 7.scispace.com [scispace.com]

 To cite this document: BenchChem. [A Technical Guide to Cesium Sulfate: Chemical Formula
and Crystal Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079614#cesium-sulfate-chemical-formula-and-
crystal-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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